5-Bromo-2-hydroxy-4-methylpyridine
Overview
Description
5-Bromo-2-hydroxy-4-methylpyridine, also known as 5-bromo-4-methyl-1,2-dihydropyridin-2-one, is a chemical compound used for medicinal purposes . It is an important intermediate in organic synthesis, with applications such as pharmaceutical intermediate, organic synthesis, organic solvent, production of dyes, pesticide, and spice .
Synthesis Analysis
The synthesis of this compound has been reported in several studies. For instance, an optimized strategy for the synthesis of potent p38α mitogen-activated protein kinase inhibitors starting from 2-fluoro-4-methylpyridine has been reported . Another synthesis method involves the use of reduced iron powder and glacial acetic acid .Molecular Structure Analysis
The molecular formula of this compound is C6H6BrNO . The molecular weight is 188.02 .Chemical Reactions Analysis
While specific chemical reactions involving this compound are not detailed in the search results, it’s worth noting that this compound can be used as a building block in various chemical reactions .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a melting point of 198-202°C . It is slightly soluble in water .Scientific Research Applications
Synthesis of Ligands for Metal Complexation : Charbonnière, Weibel, and Ziessel (2001) describe the synthesis of mono-, bis-, and tris-tridentate ligands starting from a similar compound, 5'-methyl-6-bromo-2,2'-bipyridine. These ligands are particularly suited for the complexation of lanthanide(III) cations (Charbonnière, Weibel, & Ziessel, 2001).
Development of Novel Pyridine Derivatives : Ahmad et al. (2017) conducted palladium-catalyzed Suzuki cross-coupling reactions to synthesize novel pyridine derivatives from 5-bromo-2-methylpyridin-3-amine. These compounds showed potential as chiral dopants for liquid crystals and displayed various biological activities, including anti-thrombolytic and biofilm inhibition properties (Ahmad et al., 2017).
Halogen Migration in Halogeno-Derivatives : Hertog and Schogt (2010) studied the migration of halogen atoms in halogeno-derivatives of 2,4-dihydroxypyridine, leading to compounds like 5-bromo-3-chloro-2,4-dihydroxypyridine. Such studies are crucial for understanding reaction mechanisms in organic synthesis (Hertog & Schogt, 2010).
Large-Scale Synthesis Methodology : Morgentin et al. (2009) developed an efficient method for the synthesis of alkyl 5-hydroxy-pyridin- and pyrimidin-2-yl acetate. Their approach utilized 5-bromo-2-chloropyridine for large-scale synthesis, demonstrating the compound's utility in industrial applications (Morgentin et al., 2009).
Synthesis of Bioactive Compounds : Pişkin, Canpolat, and Öztürk (2020) synthesized novel zinc(II) phthalocyanine derivatives with potential applications in photodynamic therapy for cancer treatment. These compounds, containing 5-bromo-2-hydroxy-3-methoxybenzylidene)amino groups, showed high singlet oxygen quantum yield, which is crucial for Type II photosensitizers (Pişkin, Canpolat, & Öztürk, 2020).
Safety and Hazards
Future Directions
While specific future directions for 5-Bromo-2-hydroxy-4-methylpyridine are not detailed in the search results, it is used for medicinal purposes , suggesting potential applications in pharmaceutical research and development.
Relevant Papers Several papers related to this compound were found during the search. For instance, one paper discusses the selection of boron reagents for Suzuki–Miyaura coupling . Another paper mentions the use of this compound as a building block for the β -alanine moiety of an αvβ3 antagonist .
Mechanism of Action
- p38α MAP kinase is a serine/threonine kinase that plays a crucial role in linking extracellular signals to intracellular processes. It modulates various cellular functions, including the release of pro-inflammatory cytokines like tumor necrosis factor-α (TNF-α) and interleukin-1β .
Target of Action
Biochemical Analysis
Cellular Effects
It is known that brominated compounds can have significant effects on cellular processes, including cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Brominated compounds can interact with biomolecules through binding interactions, potentially leading to enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
There is currently no specific information available on the temporal effects of 5-Bromo-2-hydroxy-4-methylpyridine in laboratory settings. It is known that the compound is stable under normal conditions .
properties
IUPAC Name |
5-bromo-4-methyl-1H-pyridin-2-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H6BrNO/c1-4-2-6(9)8-3-5(4)7/h2-3H,1H3,(H,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BYGNXKDNIFHZHQ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)NC=C1Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H6BrNO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20356137 | |
Record name | 5-Bromo-2-hydroxy-4-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20356137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
188.02 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
164513-38-6 | |
Record name | 5-Bromo-2-hydroxy-4-methylpyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20356137 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-Bromo-2-hydroxy-4-methylpyridine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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